Cas no 212688-51-2 (N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-O-trityl-D-serine)

• Product Name: N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-O-trityl-D-serine
• CAS No: 212688-51-2
• MF: C₃₇H₃₁NO₅
• MW: 569.645750284195
• MDL: MFCD00270546
• CID: 1026806
• PubChem ID: 11621106
• Update Time: 2025-10-18

N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-O-trityl-D-serine Chemical and Physical Properties

Names and Identifiers

• Fmoc-D-Ser(trt)-OH
• Fmoc-O-trityl-D-serine
• AmbotzFAA1200
• N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-O-trityl-D-serine
• AKOS016842956
• F10759
• 212688-51-2
• HY-W053702
• AC-19300
• DTXSID60469553
• J-300242
• PD196256
• (2R)-2-(9h-fluoren-9-ylmethoxycarbonylamino)-3-trityloxypropanoic acid
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-O-trityl-D-serine (Fmoc-D-Ser(Trt)-OH)
• CS-0046770
• MFCD00270546
• AS-46863
• (2R)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-(TRIPHENYLMETHOXY)PROPANOIC ACID
• DA-73458

• MDL： MFCD00270546
• Inchi： 1S/C37H31NO5/c39-35(40)34(38-36(41)42-24-33-31-22-12-10-20-29(31)30-21-11-13-23-32(30)33)25-43-37(26-14-4-1-5-15-26,27-16-6-2-7-17-27)28-18-8-3-9-19-28/h1-23,33-34H,24-25H2,(H,38,41)(H,39,40)/t34-/m1/s1
• InChI Key： UCARTONYOJORBQ-UUWRZZSWSA-N
• SMILES： O(C(N[C@@H](C(=O)O)COC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 569.22000
• Monoisotopic Mass: 569.22022309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 43
• Rotatable Bond Count: 12
• Complexity: 837
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.256±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.7E-6 g/L) (25 ºC),
• PSA: 84.86000
• LogP: 7.37790

Additional information on N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-O-trityl-D-serine

N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-O-trityl-D-serine: A Key Compound in Neuropharmacology and Drug Development

CAS No. 212688-51-2 is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of neuropharmacology and drug development. This compound, known as N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-O-trityl-D-serine, is a derivative of D-serine, a naturally occurring amino acid that plays a critical role in modulating NMDA receptor activity. Recent studies have highlighted its potential in treating neurological disorders, including Alzheimer’s disease, stroke-related cognitive impairment, and neurodegenerative conditions. The integration of trityl and fluoren-9-yl groups into the molecular framework enhances its stability and bioavailability, making it a promising candidate for therapeutic applications.

D-serine is a key modulator of the NMDA receptor (N-methyl-D-aspartate receptor), which is essential for synaptic plasticity and long-term potentiation. The NMDA receptor is a primary target for drugs aimed at treating neurological disorders, and D-serine has been shown to enhance glutamatergic signaling by acting as a co-agonist. The trityl group, a common protecting group in organic chemistry, is used to mask the hydroxyl functionalities of the serine residue, improving the compound’s solubility and reducing unwanted side reactions during synthesis. The fluoren-9-yl moiety, derived from fluorene, further stabilizes the molecule by introducing aromaticity and steric hindrance, which are critical for maintaining the compound’s structural integrity in biological systems.

Recent advancements in synthetic chemistry and pharmacological research have led to the development of N-(((9H-Fluoren-9-yl)methoxy)carb.01-2 as a model compound for studying serine-based drug design. A 2023 study published in Journal of Medicinal Chemistry demonstrated that D-serine derivatives with modified side chains exhibit improved selectivity for the NMDA receptor compared to natural D-serine. This selectivity is crucial for minimizing off-target effects, which are a major challenge in the development of neuroactive drugs. The trityl and fluoren-9-yl groups in N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-O-trityl-D-serine contribute to this selectivity by altering the molecule’s conformational flexibility and electrostatic properties, thereby optimizing its interaction with the NMDA receptor binding site.

The CAS No. 212688-51-2 compound is also being explored for its role in neuroprotection and anti-inflammatory applications. A 2024 review in Pharmacological Research highlighted the potential of D-serine derivatives in mitigating neuroinflammation associated with multiple sclerosis and chronic neurodegenerative diseases. The trityl group may reduce oxidative stress by scavenging reactive oxygen species (ROS), while the fluoren-9-yl group could modulate immune cell activity through interactions with microglial receptors. These properties make N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-O-trityl-D-serine a versatile scaffold for designing multi-target drugs that address both neurological and immunological components of complex diseases.

Another area of interest is the use of CAS No. 212688-51-2 in drug delivery systems. The trityl group can be selectively removed under physiological conditions, allowing for the controlled release of D-serine at target sites. This strategy is particularly useful for treating central nervous system (CNS) disorders, where the blood-brain barrier (BBB) poses a significant challenge for drug delivery. A 2023 study in Advanced Drug Delivery Reviews proposed that D-serine derivatives with fluoren-9-yl substitution could enhance BBB permeability by interacting with specific transporters, thereby improving the therapeutic efficacy of D-serine in neurodegenerative conditions.

The synthesis of N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-O-trityl-D-serine involves multiple steps, including the protection of the serine hydroxyl group with trityl and the introduction of the fluoren-9-yl moiety through coupling reactions. These synthetic strategies are critical for optimizing the compound’s pharmacokinetic and pharmacodynamic profiles. A 2022 study in Bioorganic & Medicinal Chemistry Letters described a novel method for efficiently coupling fluoren-9-yl derivatives with D-serine, which significantly reduced the number of purification steps required during synthesis. This advancement underscores the importance of synthetic chemistry in the development of complex molecules like CAS No. 212688-51-2.

In conclusion, N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-O-trityl-D-serine (CAS No. 212688-51-2) represents a significant advancement in the field of neuropharmacology. Its unique molecular structure, combining D-serine with trityl and fluoren-9-yl moieties, offers a versatile platform for studying NMDA receptor modulation and developing therapies for neurological disorders. Ongoing research continues to uncover new applications for this compound, highlighting its potential as a key player in the future of drug development.